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Compound of Interest

Compound Name: Cdk12-IN-5

Cat. No.: B10856903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the preparation and use

of Cdk12-IN-5, a potent and selective inhibitor of Cyclin-Dependent Kinase 12 (CDK12), with a

focus on its solubility and handling in Dimethyl Sulfoxide (DMSO).

Introduction to Cdk12-IN-5
Cdk12-IN-5 is a small molecule inhibitor targeting CDK12, a key regulator of transcriptional

elongation.[1] CDK12, in complex with its partner Cyclin K, phosphorylates the C-terminal

domain of RNA Polymerase II, a process crucial for the expression of genes involved in the

DNA damage response (DDR) and other essential cellular processes. Inhibition of CDK12 has

emerged as a promising therapeutic strategy in oncology, particularly in cancers with specific

genetic backgrounds. Cdk12-IN-5 offers a valuable tool for investigating the biological roles of

CDK12 and for preclinical drug development.

Physicochemical Properties and Solubility
While a definitive maximum solubility of Cdk12-IN-5 in 100% DMSO has not been formally

published, empirical data from commercial suppliers and experimental protocols indicate its

solubility characteristics.

Data Presentation: Cdk12-IN-5 Solubility
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Solvent
System

Concentration Observation Application Reference

100% DMSO ≥ 10 mM Clear Solution
In vitro stock

solution
[1]

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

2.08 mg/mL

(4.58 mM)

Suspended

Solution

In vivo

administration
[1]

10% DMSO,

90% Corn Oil

≥ 2.08 mg/mL

(4.58 mM)
Clear Solution

In vivo

administration
[1]

Note: For a structurally related compound, Cdk12-IN-3, a solubility of up to 250 mg/mL has

been reported in DMSO with the aid of ultrasonication, suggesting that Cdk12-IN-5 may also

possess high solubility in this solvent.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Cdk12-IN-5 in DMSO for In Vitro Use
This protocol describes the preparation of a standard stock solution for use in cell-based

assays and other in vitro experiments.

Materials:

Cdk12-IN-5 (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator
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Procedure:

Pre-weigh Cdk12-IN-5: Accurately weigh the desired amount of Cdk12-IN-5 solid using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution (Molecular

Weight of Cdk12-IN-5 is approximately 454.37 g/mol ), you would need 4.54 mg of the

compound.

Aliquot DMSO: In a sterile vial, add the calculated volume of anhydrous DMSO. It is

recommended to use freshly opened or properly stored anhydrous DMSO to avoid issues

with water absorption, which can affect solubility.

Dissolution: Add the pre-weighed Cdk12-IN-5 to the DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Sonication (Optional): If the compound does not readily dissolve, sonicate the vial in a water

bath for 5-10 minutes.

Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C for long-term storage.

Protocol 2: General Guidelines for Diluting Cdk12-IN-5
Stock Solution for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, to minimize solvent-induced cytotoxicity.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Procedure:
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Thaw Stock Solution: Thaw the frozen aliquot of the Cdk12-IN-5 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in fresh, sterile cell culture

medium to achieve the desired final concentrations for your experiment. It is recommended

to perform intermediate dilutions to ensure accurate final concentrations.

Addition to Cells: Add the diluted Cdk12-IN-5 to your cell cultures and mix gently.

Mandatory Visualizations
CDK12 Signaling Pathway and Inhibition by Cdk12-IN-5
The following diagram illustrates the central role of the CDK12/Cyclin K complex in

transcriptional regulation and how Cdk12-IN-5 intervenes in this process.
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Caption: Inhibition of the CDK12/Cyclin K complex by Cdk12-IN-5.

Experimental Workflow for Preparing Cdk12-IN-5
Solutions
This diagram outlines the logical steps for preparing Cdk12-IN-5 solutions for both in vitro and

potential in vivo applications.
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Workflow for Cdk12-IN-5 Solution Preparation

In Vitro Stock Preparation
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Caption: Preparation workflow for Cdk12-IN-5 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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